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Compound of Interest

Compound Name: Acoforestinine

Cat. No.: B10818227 Get Quote

It appears that "Acoforestinine" may be a misspelling of "Aconitine," a potent neurotoxin and

cardiotoxin found in plants of the Aconitum genus, commonly known as wolfsbane or

monkshood. This guide provides a comparative overview of the experimental data available for

Aconitine, focusing on its reproducibility, associated signaling pathways, and experimental

protocols. This information is intended for researchers, scientists, and drug development

professionals.

Comparative Toxicity Data of Aconitine
Aconitine is a highly toxic compound, and its lethal dose has been determined in various

animal models. The reproducibility of these toxicity studies is crucial for assessing its potential

as a therapeutic agent or as a toxicological hazard. The following table summarizes the

reported LD50 (median lethal dose) values for Aconitine.
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Species
Route of
Administration

LD50 Value Reference

Mice Oral 1 mg/kg [1]

Mice Intravenous 0.100 mg/kg [1]

Mice Intraperitoneal 0.270 mg/kg [1]

Mice Subcutaneous 0.270 mg/kg [1]

Rats Intravenous 0.064 mg/kg [1]

Humans

Oral (Lowest

Published Lethal

Dose)

28 µg/kg

Signaling Pathways Modulated by Aconitine
Aconitine exerts its effects by modulating several key signaling pathways, primarily through its

interaction with voltage-gated sodium ion channels. This interaction leads to a persistent

activation of these channels, causing continuous cell depolarization. The downstream effects

involve multiple signaling cascades, including the NF-κB and p38 MAPK pathways, which are

implicated in apoptosis and cellular stress responses.

Aconitine-Induced NF-κB Signaling Pathway in
Pancreatic Cancer
In human pancreatic cancer cells, aconitine has been shown to induce apoptosis by inhibiting

the NF-κB signaling pathway. This leads to an upregulation of pro-apoptotic proteins and a

downregulation of anti-apoptotic proteins.
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Caption: Aconitine-induced apoptosis via NF-κB pathway inhibition.

Aconitine-Induced p38 MAPK Signaling and
Cardiomyocyte Apoptosis
Aconitine can induce apoptosis in cardiomyocytes by activating the p38 MAPK signaling

pathway, which in turn promotes the expression and plasma membrane translocation of

TRPV2, a calcium channel. This leads to intracellular calcium overload and subsequent cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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